Cas no 2172164-99-5 (2-{(5-chlorofuran-2-yl)methylsulfanyl}acetamide)

• Product Name: 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetamide
• CAS No: 2172164-99-5
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 6233273
• PubChem ID: 165507584
• Update Time: 2025-11-07

2-{(5-chlorofuran-2-yl)methylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetamide
• 2172164-99-5
• EN300-1289816
• 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}acetamide

• Inchi： 1S/C7H8ClNO2S/c8-6-2-1-5(11-6)3-12-4-7(9)10/h1-2H,3-4H2,(H2,9,10)
• InChI Key： CUDBGTOSAIGWHZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(N)=O)O1

Computed Properties

• Exact Mass: 204.9964274g/mol
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.5Ų

Additional information on 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetamide

Compound 2172164-99-5: 2-{(5-Chlorofuran-2-yl)methylsulfanyl}acetamide

The compound with CAS No: 2172164-99-5, known as 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetamide, is a chemically synthesized organic compound with significant potential in various applications, particularly in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a chlorofuran ring and a methylsulfanyl group attached to an acetamide backbone.

The chlorofuran moiety in the molecule contributes to its aromatic stability and electronic properties, making it a versatile building block for further chemical modifications. The methylsulfanyl group, on the other hand, introduces sulfur-based reactivity, which can be exploited in various chemical reactions to synthesize more complex molecules with enhanced bioactivity.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery, particularly due to their ability to modulate enzyme activity and interact with biological targets such as proteins and nucleic acids. The methylsulfanyl group in this compound has been shown to enhance the bioavailability and stability of drugs, making it a valuable component in medicinal chemistry.

In terms of synthesis, 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetamide can be prepared through a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the chlorofuran derivative, followed by the introduction of the methylsulfanyl group through a suitable reaction pathway.

The application of this compound extends beyond pharmaceuticals; it has also been explored in agrochemical research for its potential as a fungicide or insecticide. The chlorofuran ring is known to exhibit antifungal properties, while the methylsulfanyl group enhances the compound's ability to penetrate plant tissues, making it an attractive candidate for agricultural applications.

In addition to its practical applications, this compound has been studied extensively for its environmental impact. Research indicates that the methylsulfanyl group plays a crucial role in determining the compound's biodegradability and toxicity profiles. Understanding these properties is essential for ensuring safe handling and disposal of this compound in industrial settings.

The latest advancements in computational chemistry have enabled researchers to model the molecular interactions of 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetamide with various biological targets at an atomic level. These studies provide valuable insights into the compound's potential therapeutic effects and toxicity mechanisms.

In conclusion, CAS No: 2172164-99-5 (2-{(5-chlorofuran-2-yl)methylsulfanyl}acetamide) is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery and agrochemical development.